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Compound of Interest

Compound Name: Calcium iodate

Cat. No.: B1581256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of saturated aqueous

solutions of calcium iodate, Ca(IO₃)₂, a sparingly soluble salt. Accurate preparation of such

solutions is critical for various applications, including solubility studies, determination of

thermodynamic constants, and as a source of iodate ions in controlled chemical reactions.

Introduction
Calcium iodate is an inorganic compound with the formula Ca(IO₃)₂. It exists in anhydrous

form as well as hydrated forms, such as the monohydrate and hexahydrate.[1] Its limited

solubility in water is a key characteristic, governed by the solubility product constant (Ksp). A

saturated solution is one in which the dissolved solute is in equilibrium with the undissolved

solid. The concentration of the dissolved solute in a saturated solution represents its solubility

at a given temperature. The equilibrium for the dissolution of calcium iodate in water is:

Ca(IO₃)₂(s) ⇌ Ca²⁺(aq) + 2IO₃⁻(aq)[2]

The solubility product constant (Ksp) expression is:

Ksp = [Ca²⁺][IO₃⁻]²[2]

The Ksp of calcium iodate is approximately 6.47 x 10⁻⁶ at 25 °C.[1]
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Quantitative Data: Solubility of Calcium Iodate
The solubility of calcium iodate in water is temperature-dependent. As the temperature

increases, its solubility also increases.[3] The following table summarizes the solubility of

calcium iodate at various temperatures.

Temperature (°C) Solubility (g / 100 mL of H₂O)

0 0.09[1][4]

15 0.20[5]

20 0.24[1]

90 0.67[1][5]

100 0.95[5]

Experimental Protocols
Two primary methods are presented for the preparation of a saturated calcium iodate solution:

the equilibrium method and the temperature variation method. The choice of method depends

on the required accuracy and the experimental setup.

Method 1: The Equilibrium Method
This method involves dissolving an excess of calcium iodate in water and allowing the system

to reach equilibrium over a period of time with constant agitation.

Materials:

Calcium iodate (Ca(IO₃)₂) powder

Deionized or distilled water

Magnetic stirrer and stir bar or a mechanical shaker

Volumetric flask

Beaker or Erlenmeyer flask
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Filtration apparatus (e.g., filter paper and funnel, or a syringe filter)

Thermometer

Protocol:

Weighing the Solute: Weigh out an amount of calcium iodate powder that is in excess of its

solubility at the desired temperature. For example, to prepare 100 mL of a saturated solution

at 25 °C, where the solubility is approximately 0.24 g/100 mL, use at least 0.5 g of calcium
iodate to ensure an excess of the solid phase.

Dissolution: Transfer the weighed calcium iodate to a beaker or Erlenmeyer flask containing

the desired volume of deionized water.

Equilibration: Place the flask on a magnetic stirrer or in a mechanical shaker. Allow the

solution to stir continuously for an extended period, typically 24-48 hours, to ensure that

equilibrium is reached. The temperature of the solution should be monitored and maintained

at the desired value. For precise work, a constant temperature water bath is recommended.

Settling: After the equilibration period, turn off the stirrer and allow the undissolved solid to

settle at the bottom of the flask.

Filtration: Carefully decant or pipette the supernatant (the clear liquid above the solid) and

filter it to remove any suspended solid particles. A 0.45 µm or smaller pore size syringe filter

is recommended for complete removal of fine particles. It is crucial to avoid transferring any

of the solid residue during this step. The filtered solution is the saturated solution of calcium
iodate.

Verification (Optional): The concentration of the saturated solution can be verified by titrating

the iodate ions with a standardized solution of sodium thiosulfate (Na₂S₂O₃).[6][7]

Method 2: The Temperature Variation Method
This method takes advantage of the increased solubility of calcium iodate at higher

temperatures. A saturated solution is prepared at an elevated temperature and then allowed to

cool to the desired temperature, causing the excess solute to precipitate out.
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Materials:

Calcium iodate (Ca(IO₃)₂) powder

Deionized or distilled water

Hot plate with magnetic stirring capability

Magnetic stir bar

Beaker or Erlenmeyer flask

Filtration apparatus

Thermometer

Protocol:

Heating and Dissolution: Add an excess of calcium iodate to a beaker containing deionized

water. Heat the solution while stirring to a temperature significantly higher than the target

temperature (e.g., 80-90 °C). Stir until no more solid appears to dissolve.

Cooling: Slowly cool the solution to the desired temperature with continuous, gentle stirring.

As the solution cools, the excess calcium iodate will precipitate out of the solution.

Equilibration: Once the desired temperature is reached, continue to stir the solution for a

period (e.g., 1-2 hours) to ensure equilibrium is established at this temperature.

Settling and Filtration: Allow the solid to settle, and then filter the supernatant as described in

Method 1 to obtain the saturated solution.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the preparation of a saturated

solution using the equilibrium method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1581256?utm_src=pdf-body
https://www.benchchem.com/product/b1581256?utm_src=pdf-body
https://www.benchchem.com/product/b1581256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Equilibration Separation

Weigh excess
Calcium Iodate

Add to Deionized Water
in a flask

Stir continuously
(24-48 hours) at

constant temperature
Allow solid to settle Filter supernatant

to remove undissolved solid
Saturated Calcium

Iodate Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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